Cas no 2172125-49-2 (3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine)

• Product Name: 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine
• CAS No: 2172125-49-2
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6286534
• PubChem ID: 165848491
• Update Time: 2025-05-24

3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine
• 2172125-49-2
• EN300-1290578
• 3-(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethoxy)propan-1-amine

• Inchi： 1S/C11H19NO2S/c1-10-3-6-14-11(10)9-15-8-7-13-5-2-4-12/h3,6H,2,4-5,7-9,12H2,1H3
• InChI Key： RPQFEBMTSUSZMB-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CCOCCCN

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.7Ų

Additional information on 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine

3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine

The compound 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine, with the CAS number CAS No. 2172125-49-2, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of amines, specifically a primary amine, and features a complex structure that includes a furan ring, a sulfur-containing group, and an ether linkage. Its structure is characterized by the presence of a methyl-substituted furan moiety attached to a methylsulfanyl group, which is further connected to an ethoxy chain leading to the amine functional group.

The synthesis of 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine typically involves multi-step reactions, often utilizing organometallic reagents and coupling agents to achieve the desired connectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. This has made the compound more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of the furan ring and sulfur-containing group provides opportunities for bioisosteric replacements in drug design, potentially leading to novel therapeutics with improved pharmacokinetic profiles. Recent studies have explored its role as a building block for creating bioactive molecules targeting various disease states, including cancer and inflammatory conditions.

In addition to its pharmaceutical potential, 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine has also found utility in materials science. Its ability to form stable ether linkages makes it a valuable precursor for synthesizing polymers with tailored properties. Researchers have reported its use in creating advanced materials for electronic applications, such as flexible electronics and sensors, where its thermal stability and mechanical robustness are advantageous.

The compound's chemical stability under various conditions has been extensively studied, with recent findings highlighting its resistance to oxidative degradation under physiological conditions. This property is particularly beneficial for its use in biomedical applications, where long-term stability is often required. Furthermore, its solubility characteristics have been optimized through structural modifications, enhancing its suitability for formulation into drug delivery systems.

From an environmental perspective, the biodegradability of 3-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine has been evaluated in accordance with international standards. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a reasonable timeframe, aligning with eco-friendly practices in chemical manufacturing.

In conclusion, 3-(2-{(3-methylfuran-2-yLmethylsulfanyl}ethoxy)propan-L amine, CAS No. 00000000000 (please replace with correct CAS), stands as a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.